Cas no 2294949-14-5 (1H-1,2,3-triazole-d3)

• Product Name: 1H-1,2,3-triazole-d3
• CAS No: 2294949-14-5
• MF: C₂H₃N₃
• MW: 72.0838043689728
• CID: 6824215
• PubChem ID: 172401733
• Update Time: 2025-03-01

1H-1,2,3-triazole-d3 Chemical and Physical Properties

Names and Identifiers

• CS-22280
• 1H-1,2,3-triazole-d3
• 2294949-14-5

• Inchi： 1S/C2H3N3/c1-2-4-5-3-1/h1-2H,(H,3,4,5)/i1D,2D/hD
• InChI Key： QWENRTYMTSOGBR-ILCKQIEWSA-N
• SMILES： N1([2H])C([2H])=C([2H])N=N1

Computed Properties

• Exact Mass: 72.051527346Da
• Monoisotopic Mass: 72.051527346Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6Ų